Cas no 1823255-95-3 (1-(4-Bromophenyl)-1H-imidazole-4-carboxylic acid methyl ester)

• Product Name: 1-(4-Bromophenyl)-1H-imidazole-4-carboxylic acid methyl ester
• CAS No: 1823255-95-3
• MF: C₁₁H₉BrN₂O₂
• MW: 281.11
• MDL: MFCD23140393
• CID: 4668539
• Update Time: 2025-05-23

1-(4-Bromophenyl)-1H-imidazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-1H-imidazole-4-carboxylic acid methyl ester

• MDL： MFCD23140393

Experimental Properties

• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),

Additional information on 1-(4-Bromophenyl)-1H-imidazole-4-carboxylic acid methyl ester

Recent Advances in the Study of 1-(4-Bromophenyl)-1H-imidazole-4-carboxylic acid methyl ester (CAS: 1823255-95-3)

The compound 1-(4-Bromophenyl)-1H-imidazole-4-carboxylic acid methyl ester (CAS: 1823255-95-3) has recently gained significant attention in chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and its unique structural features. This research brief synthesizes the latest findings regarding this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

Recent synthetic chemistry studies have demonstrated the compound's utility as a key intermediate in the preparation of various biologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry reported an efficient synthetic route to this compound with improved yield (78%) through a modified Suzuki-Miyaura coupling reaction, followed by esterification. The bromophenyl moiety at the N1 position and the ester group at the 4-position make this compound particularly valuable for further functionalization through cross-coupling reactions or nucleophilic substitutions.

In pharmacological research, several studies have explored the biological activities of derivatives synthesized from this core structure. Notably, a research team at the University of Cambridge discovered that certain 1-(4-Bromophenyl)-1H-imidazole-4-carboxylic acid derivatives exhibit promising inhibitory activity against protein kinases involved in inflammatory pathways. The methyl ester form (1823255-95-3) serves as a protected intermediate that can be subsequently hydrolyzed to the corresponding carboxylic acid for further derivatization.

The compound's physicochemical properties have been extensively characterized in recent computational studies. Molecular modeling analyses indicate that the bromophenyl-imidazole core provides optimal lipophilicity (clogP = 2.8) for blood-brain barrier penetration, suggesting potential applications in central nervous system drug development. Additionally, the planar structure of the imidazole ring facilitates π-π stacking interactions with aromatic amino acids in target proteins.

Current research directions include exploring the compound's role in the synthesis of novel antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural analogs derived from 1823255-95-3 show moderate activity against drug-resistant Staphylococcus aureus strains, with MIC values ranging from 8-32 μg/mL. The presence of the bromine atom appears to enhance membrane permeability, while the ester group allows for prodrug strategies in antibiotic development.

Future research opportunities for this compound include its potential application in PET radiotracer development, where the bromine atom could serve as a handle for isotopic labeling. Preliminary studies at the National Institutes of Health are investigating the feasibility of replacing the bromine with fluorine-18 for imaging applications. The compound's stability under physiological conditions and favorable pharmacokinetic properties make it an attractive candidate for such applications.

In conclusion, 1-(4-Bromophenyl)-1H-imidazole-4-carboxylic acid methyl ester (1823255-95-3) represents a valuable chemical scaffold with diverse applications in medicinal chemistry and drug discovery. Its synthetic accessibility, versatile reactivity, and promising biological activity profile position it as an important tool compound for future pharmaceutical research and development efforts.